
An In-depth Technical Guide on
Diantipyrylmethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diantipyrylmethane

Cat. No.: B072621 Get Quote

This guide provides essential information regarding the molecular properties of

diantipyrylmethane, a chromogenic agent utilized in spectrophotometry for the determination

of various metals.

Molecular Formula and Weight
Diantipyrylmethane is an organic compound with the chemical formula C23H24N4O2.[1][2][3]

Its molecular weight is approximately 388.46 g/mol or 388.5 g/mol .[1][2] The compound can

also exist in a monohydrate form, which has a molecular weight of 406.48 g/mol .

Quantitative Data Summary
The table below summarizes the key molecular data for diantipyrylmethane.
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Property Value Source(s)

Molecular Formula C23H24N4O2
PubChem, Sigma-Aldrich,

BLOOM TECH

Molecular Weight 388.46 g/mol
Sigma-Aldrich, BLOOM TECH,

ChemicalBook

388.5 g/mol PubChem

Molecular Weight

(Monohydrate)
406.48 g/mol BLOOM TECH, CP Lab Safety

CAS Number 1251-85-0 Sigma-Aldrich

Melting Point 179-182 °C Sigma-Aldrich

Experimental Protocols
Diantipyrylmethane is frequently employed as a reagent for the detection of titanium. A

common experimental protocol involves the following steps:

Reaction Conditions: In a solution with a hydrochloric acid concentration between 0.5 and

4.0 M, diantipyrylmethane reacts with titanium (Ti).

Complex Formation: This reaction results in the formation of a yellow-colored complex.

Spectrophotometric Analysis: The resulting complex exhibits a maximum absorbance (λmax)

at a wavelength of 385-390 nm.

Quantification: The concentration of titanium in the sample can be determined by measuring

the absorbance and comparing it to a standard curve. The detectable concentration range for

titanium using this colorimetric method is typically 0.2 to 3.0 ppm.

Visualizations
The logical relationship between diantipyrylmethane and its key properties is outlined in the

diagram below.
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Core Properties of Diantipyrylmethane

The following diagram illustrates the generalized workflow for the spectrophotometric

determination of titanium using diantipyrylmethane.
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Titanium Detection Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on Diantipyrylmethane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072621#diantipyrylmethane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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